1-(Cyclohexyloxy)-2-nitrobenzene
Overview
Description
1-(Cyclohexyloxy)-2-nitrobenzene is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.256. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Gold-Catalyzed Stereoselective Synthesis of Azacyclic Compounds
Research by Jadhav et al. (2011) shows that 1-alkynyl-2-nitrobenzenes, closely related to 1-(Cyclohexyloxy)-2-nitrobenzene, can be used in a redox/cycloaddition cascade to produce complex azacyclic compounds stereoselectively. This process involves a formal [2 + 2 + 1] cycloaddition among α-carbonyl carbenoids, nitroso species, and external alkenes, showcasing the compound's utility in synthesizing complex structures in organic chemistry (Jadhav et al., 2011).
Synthesis of Cyclohexanone Oxime from Nitrobenzene
Rubio-Marqués et al. (2014) demonstrated the synthesis of cyclohexanone oxime from nitrobenzene, a compound similar to this compound. This process achieved a 97% yield in a one-pot reaction catalyzed by palladium and gold nanoparticles on carbon. The overall transformation involves a multi-step catalyzed mechanism, which highlights the compound's potential in facilitating complex chemical transformations (Rubio-Marqués et al., 2014).
Preparation of 1-Butoxy-4-nitrobenzene
Harikumar and Rajendran (2014) explored the preparation of 1-butoxy-4-nitrobenzene, a compound structurally related to this compound. This was achieved using 4-nitrophenol with n-butyl bromide and a new multi-site phase-transfer catalyst, under ultrasonic assisted conditions. This research demonstrates the compound's role in the synthesis of nitro aromatic ethers, which is significant for various applications in organic synthesis (Harikumar & Rajendran, 2014).
Properties
IUPAC Name |
1-cyclohexyloxy-2-nitrobenzene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-13(15)11-8-4-5-9-12(11)16-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWWDNUORQBVXQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)OC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.